Cas no 2377609-48-6 (3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid)

3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid is a boronic acid derivative featuring an oxadiazole heterocycle, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the ethyl-substituted oxadiazole ring enhances its stability and reactivity, particularly in forming carbon-carbon bonds with aryl halides. This compound is useful in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its boronic acid group ensures compatibility with a wide range of catalytic conditions, while the oxadiazole moiety contributes to its structural diversity in ligand design. The product is typically handled under inert conditions to preserve its reactivity.
3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid structure
2377609-48-6 structure
Product Name:3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid
CAS No:2377609-48-6
MF:C10H11BN2O3
MW:218.01694226265
CID:5194588
Update Time:2025-10-29

3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid
    • Inchi: 1S/C10H11BN2O3/c1-2-9-12-13-10(16-9)7-4-3-5-8(6-7)11(14)15/h3-6,14-15H,2H2,1H3
    • InChI Key: HVNURJYWWWLPAD-UHFFFAOYSA-N
    • SMILES: B(C1=CC=CC(C2=NN=C(CC)O2)=C1)(O)O

3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM560002-1g
[3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid
2377609-48-6 95%+
1g
$1145 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1247909-1g
[3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid
2377609-48-6 98%
1g
¥9675 2023-03-11
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00803425-1g
[3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid
2377609-48-6 95%
1g
¥3136.0 2023-03-11
A2B Chem LLC
BA02256-5g
[3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid
2377609-48-6 95%
5g
$1968.00 2024-04-20
A2B Chem LLC
BA02256-1g
[3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid
2377609-48-6 95%
1g
$499.00 2024-04-20

3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid Related Literature

Additional information on 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid

Comprehensive Overview of 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid (CAS No. 2377609-48-6)

The compound 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid (CAS No. 2377609-48-6) is a boronic acid derivative featuring a unique 1,3,4-oxadiazole moiety. This structural combination makes it a valuable intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, which are widely used in pharmaceutical and materials science research. The presence of the boronic acid group enables efficient carbon-carbon bond formation, while the oxadiazole ring contributes to its stability and reactivity.

In recent years, the demand for boronic acid derivatives has surged due to their applications in drug discovery and agrochemical development. Researchers are particularly interested in compounds like 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid because of their potential in designing targeted therapies and bioconjugation strategies. The oxadiazole ring, known for its electron-withdrawing properties, enhances the compound's utility in creating heterocyclic scaffolds for bioactive molecules.

The synthesis of 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid typically involves multi-step organic reactions, including cyclization and boronation processes. Its CAS No. 2377609-48-6 serves as a unique identifier in chemical databases, facilitating precise tracking in patent literature and academic publications. This compound is often discussed in the context of medicinal chemistry, where its role in constructing kinase inhibitors and antibody-drug conjugates (ADCs) is explored.

From an industrial perspective, 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid aligns with the growing trend of green chemistry and sustainable synthesis. Its compatibility with palladium-catalyzed reactions reduces the need for harsh reagents, making it attractive for environmentally friendly production methods. Additionally, the compound's high purity and low toxicity profile make it suitable for high-throughput screening in drug development pipelines.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid. These methods ensure batch-to-batch consistency, which is critical for preclinical studies and API manufacturing. The compound's solubility in polar organic solvents like DMSO and THF further enhances its practicality in laboratory settings.

As the pharmaceutical industry shifts toward personalized medicine, the versatility of boronic acid-based compounds like 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid gains prominence. Its ability to form stable covalent bonds with biomolecules positions it as a key player in proteolysis-targeting chimera (PROTAC) technology and biomarker detection systems. Future research may explore its utility in fluorescent probes and catalytic applications.

In summary, 3-(5-Ethyl-1,3,4-oxadiazol-2-yl)phenyl]boronic acid (CAS No. 2377609-48-6) represents a cutting-edge tool for modern synthetic chemistry. Its dual functionality—combining the reactivity of boronic acids with the structural robustness of oxadiazoles—makes it indispensable for researchers working on next-generation therapeutics and functional materials.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.